Cas no 2344681-22-5 (2-Dimethylphosphoryl-2-methylpyrrolidine;hydrochloride)

• Product Name: 2-Dimethylphosphoryl-2-methylpyrrolidine;hydrochloride
• CAS No: 2344681-22-5
• MF: C₇H₁₇ClNOP
• MW: 197.642741918564
• CID: 6465882
• PubChem ID: 139022561
• Update Time: 2025-10-29

2-Dimethylphosphoryl-2-methylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7355345
• 2-(dimethylphosphoryl)-2-methylpyrrolidine hydrochloride
• 2344681-22-5
• 2-Dimethylphosphoryl-2-methylpyrrolidine;hydrochloride
• Dimethyl(2-methylpyrrolidin-2-yl)phosphine oxide hydrochloride

• Inchi： 1S/C7H16NOP.ClH/c1-7(10(2,3)9)5-4-6-8-7;/h8H,4-6H2,1-3H3;1H
• InChI Key： VKFNBRLFMUVNKT-UHFFFAOYSA-N
• SMILES： Cl.P(C)(C)(C1(C)CCCN1)=O

Computed Properties

• Exact Mass: 197.0736289g/mol
• Monoisotopic Mass: 197.0736289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-Dimethylphosphoryl-2-methylpyrrolidine;hydrochloride

2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride: A Comprehensive Overview

The compound 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride (CAS No. 2344681-22-5) is a significant molecule in the field of organic chemistry, particularly in the study of phosphorylated compounds and their applications. This compound has garnered attention due to its unique structural properties and potential utility in various chemical and pharmaceutical contexts. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its research.

Structure and Properties: The molecule 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride consists of a pyrrolidine ring substituted with a dimethylphosphoryl group at the 2-position. The pyrrolidine ring is a five-membered saturated heterocyclic compound with one nitrogen atom. The dimethylphosphoryl group introduces a phosphorylated functionality, which can participate in various chemical reactions, including phosphorylation and dephosphorylation processes. The hydrochloride salt form suggests that the compound exists as a zwitterionic structure in solution, which is common for phosphorylated compounds with acidic phosphate groups.

Synthesis and Characterization: The synthesis of 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent studies have explored efficient methods for the phosphorylation of pyrrolidine derivatives using dimethyl phosphoryl chloride or other phosphorylating agents. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule.

Applications in Pharmaceutical Research: One of the most promising applications of 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride lies in its potential use as a bioactive molecule in pharmaceutical research. The phosphorylated functionality makes it a candidate for studying kinase activity and drug design targeting enzymes involved in cellular signaling pathways. Recent research has highlighted its ability to modulate specific kinase activities, making it a valuable tool in drug discovery efforts.

Industrial Applications: Beyond pharmaceuticals, 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride has found applications in industrial chemistry as a reagent for phosphorylation reactions. Its stability under various reaction conditions and ease of handling make it suitable for large-scale synthesis processes. Innovations in catalytic systems have further enhanced its utility in industrial settings, enabling more efficient production of phosphorylated compounds.

Recent Research Advances: In recent years, there has been growing interest in understanding the reactivity and selectivity of 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride in various chemical transformations. Studies have focused on its role as a catalyst or co-catalyst in asymmetric synthesis, where it has demonstrated remarkable enantioselectivity in certain reactions. Additionally, research into its interactions with biological systems has provided new insights into its pharmacokinetics and bioavailability.

Conclusion: 2-Dimethylphosphoryl-2-methylpyrrolidine Hydrochloride (CAS No. 2344681-22-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and characterization techniques, continue to expand its potential uses. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.